Cas no 294877-38-6 (1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 294877-38-6
• MF: C₁₂H₁₁BrN₂O
• MW: 279.132541894913
• CID: 3931840
• PubChem ID: 39379125
• Update Time: 2025-06-08

1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 1-(3-bromophenyl)-3,5-dimethyl-
• 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• CS-0450571
• 1-(3-bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde
• 1-(3-Bromophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxaldehyde
• MFCD11845716
• 1-(3-BROMOPHENYL)-3,5-DIMETHYLPYRAZOLE-4-CARBALDEHYDE
• 294877-38-6

• Inchi： 1S/C12H11BrN2O/c1-8-12(7-16)9(2)15(14-8)11-5-3-4-10(13)6-11/h3-7H,1-2H3
• InChI Key： JDVARZDMFKJMRM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Br)=C2)C(C)=C(C=O)C(C)=N1

Computed Properties

• Exact Mass: 278.00548Da
• Monoisotopic Mass: 278.00548Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde

Introduction to 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 294877-38-6)

1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde is a significant compound in the realm of pharmaceutical and biochemical research, characterized by its unique structural and functional properties. This heterocyclic aldehyde, with the chemical formula C₁₁H₁₁B_rO, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a brominated phenyl ring and a pyrazole core makes it a versatile scaffold for further derivatization, enabling the development of novel bioactive molecules.

The compound's molecular structure incorporates several key functional groups that contribute to its reactivity and biological activity. The 3-bromo-phenyl moiety introduces electrophilic centers, facilitating interactions with nucleophiles in various synthetic pathways. Meanwhile, the 3,5-dimethyl-pyrazole backbone provides steric and electronic properties that can modulate binding affinity to biological targets. The 4-carbaldehyde group serves as a reactive site for condensation reactions, allowing for the construction of more complex molecules such as Schiff bases and heterocyclic derivatives.

In recent years, 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde has been explored in several cutting-edge research studies aimed at identifying new therapeutic agents. Its structural features make it an attractive candidate for designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated its ability to interact with enzymes and receptors involved in pathological processes, suggesting its potential as a lead compound in drug development.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The pyrazole core of 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde can be modified to enhance binding affinity to specific kinase domains. Researchers have reported the use of this scaffold in generating inhibitors that exhibit high selectivity and potency against target kinases, highlighting its value in oncology research.

Another area where this compound has shown promise is in the development of neuroprotective agents. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the aggregation of misfolded proteins and oxidative stress. The aldehyde functionality in 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde allows for the formation of Schiff bases with potential neuroprotective properties. Preliminary studies have indicated that certain derivatives of this compound can inhibit protein aggregation and scavenge reactive oxygen species, offering a new avenue for therapeutic intervention.

The synthetic versatility of 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde also makes it valuable for exploring novel chemical reactions and methodologies. Its reactivity with various nucleophiles enables the construction of diverse molecular architectures, which can be further functionalized for specific applications. This flexibility has been leveraged in the development of new synthetic routes that improve yield and efficiency in drug production.

Recent advancements in computational chemistry have further enhanced the utility of 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde. Molecular modeling studies have been conducted to predict binding interactions between this compound and biological targets, providing insights into its mechanism of action. These computational approaches complement experimental work by allowing researchers to screen large libraries of derivatives rapidly and identify promising candidates for further investigation.

The pharmaceutical industry has taken note of the potential of 1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde, leading to increased investment in related research programs. Companies are actively exploring derivatives of this compound as starting points for novel drug candidates targeting various diseases. The combination of its structural features and synthetic accessibility makes it an ideal candidate for high-throughput screening programs aimed at discovering new therapeutic agents.

In conclusion,1-(3-Bromo-phenyl)-3,5-dimethyl-1H-pyrazole-4-carbaldehyde (CAS No. 294877-38-6) represents a promising compound with significant potential in pharmaceutical research. Its unique structural attributes and reactivity have positioned it as a valuable scaffold for developing bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new applications and synthetic strategies for this compound,it is likely to remain a cornerstone in medicinal chemistry investigations for years to come.